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Compound of Interest

Compound Name:
Chloranilic acid sodium salt

hydrate

Cat. No.: B12324343

Get Quote

Executive Summary
Sodium chloranilate (

) is a versatile chromogenic reagent used in the quantitative determination of metal cations. Its
utility hinges on the pH-dependent speciation of the chloranilate ion, which dictates whether the
reagent acts as a precipitant (for Group 2 metals like

,

,

) or a chelating ligand forming soluble colored complexes (for high-valency metals like

,

,

). This guide defines the optimal pH landscapes for these reactions to ensure maximum
sensitivity and kinetic stability.
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Chemical Basis & Mechanism
The chloranilate ion (

) is the conjugate base of chloranilic acid (2,5-dichloro-3,6-dihydroxy-1,4-benzoquinone). Its
reactivity is governed by two acid dissociation constants:

The ionic form of the reagent dictates the reaction pathway:

pH < 1.0: Exists as

(Yellow/Orange). Used for complexing high-valency metals.

pH 3.0 – 12.0: Exists predominantly as the dianion

(Purple/Red). Used for precipitating divalent cations.

Reaction Pathways
Precipitation Pathway (Alkaline Earths):

Detection: The precipitate is isolated and redissolved (e.g., in EDTA) to release the colored
chloranilate ion, or the decrease in supernatant absorbance is measured.

Complexation Pathway (Transition/Heavy Metals):

Detection: Direct measurement of the soluble colored complex (usually shifting from the
reagent's native purple to a reddish hue).
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Caption: Divergent reaction pathways of sodium chloranilate governed by pH conditions.

Optimal pH Landscape by Metal Ion
The following table summarizes the empirically determined optimal pH values for specific metal

ions to maximize signal-to-noise ratio and minimize interferences.
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Metal Ion Reaction Type Optimal pH Detection Notes

Calcium (

)
Precipitation 5.0 – 7.0 520 nm

pH < 4 causes

incomplete

precipitation; pH

> 9 risks

formation.

Strontium (

)
Precipitation 5.0 – 7.0 530 nm

Often requires

50% ethanol to

reduce solubility

of the precipitate.

Barium (

)
Precipitation 4.0 – 6.0 530 nm

Highly insoluble;

lower pH

tolerance than

Ca. Used often

for sulfate

determination.

Zirconium (

)
Soluble Complex < 1.0 (1-2M HCl) 330-340 nm

Forms stable 1:1

or 1:2 complex in

strongly acidic

media.

Aluminum (

)
Complex/Precip 3.5 – 4.5 520-550 nm

Acts as an

interferent in

Ca/Ba assays.

Can be masked

with fluoride.

Iron (

)
Soluble Complex 2.0 – 3.0 480-500 nm

Forms dark

green/violet

complex. Must

be reduced or

masked for Ca

analysis.
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Detailed Experimental Protocol
Protocol A: Quantitative Determination of Calcium ( )
Principle: Calcium ions precipitate quantitatively with chloranilate at neutral pH. The precipitate

is washed to remove excess reagent, then dissolved in EDTA. The absorbance of the released

chloranilate ion is directly proportional to the calcium concentration.

Reagents:
Sodium Chloranilate Solution (1% w/v): Dissolve 1.0 g in 100 mL distilled water. Filter if

turbid.[1]

Acetate Buffer (pH 5.5): Mix 0.2 M acetic acid and 0.2 M sodium acetate (approx. 1:4 ratio).

EDTA Solution (5% w/v): Dissolve 5.0 g disodium EDTA in 100 mL water; adjust pH to 10

with NaOH.

Wash Solution: 50% (v/v) Isopropyl alcohol in water.

Workflow:
Sample Prep: Pipette 1.0 mL of aqueous sample (containing 10–100 µg Ca) into a 15 mL

centrifuge tube.

Buffering: Add 1.0 mL of Acetate Buffer (pH 5.5). Verify pH is between 5.0 and 6.0.

Precipitation: Add 2.0 mL of Sodium Chloranilate Solution. Vortex gently for 30 seconds.

Critical Step: Allow to stand for 30 minutes at room temperature to ensure crystal growth.

Separation: Centrifuge at 3000 x g for 10 minutes. Carefully decant and discard the

supernatant (which contains excess colored reagent).

Washing: Resuspend the pellet in 5.0 mL of Wash Solution (50% IPA). Centrifuge again and

discard supernatant. Repeat this wash step once more.

Note: This removes unreacted chloranilate which would cause high background.
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Dissolution: Add 5.0 mL of EDTA Solution to the pellet. Vortex vigorously until the precipitate

is fully dissolved (solution turns clear pink/violet).

Measurement: Transfer to a cuvette. Measure Absorbance at 520 nm against a reagent

blank (EDTA solution).

Protocol B: Determination of Zirconium ( )
Principle: Zirconium forms a stable, soluble complex with chloranilic acid in high acid

concentrations, where most other metals do not react.

Workflow:
Acidification: To 2.0 mL of sample, add 2.0 mL of 4 M HCl (Final concentration ~2 M).

Reagent Addition: Add 1.0 mL of Sodium Chloranilate solution.

Development: Allow to stand for 15 minutes.

Measurement: Measure Absorbance at 340 nm (UV region) or 525 nm (Visible, though less

sensitive).

Troubleshooting & Optimization
Issue Probable Cause Corrective Action

High Background (Blank)
Incomplete washing of

precipitate (Protocol A).

Increase wash volume or use

50% ethanol/IPA. Ensure

supernatant is fully removed.

Low Recovery (Ca)
pH too low (< 4.0) or

insufficient standing time.

Adjust buffer to pH 6.0. Extend

precipitation time to 1 hour.

Interference (Fe/Al)
Presence of trivalent cations.

[2]

Add triethanolamine or cyanide

(for Fe) as masking agents

before adding chloranilate.

Drifting Absorbance
Temperature fluctuations

affecting solubility.

Perform all steps at controlled

room temperature (20-25°C).
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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